Cas no 704-97-2 (IFLAB-BB F2108-0142)

• Product Name: IFLAB-BB F2108-0142
• CAS No: 704-97-2
• MF: C₉H₅FO₂
• MW: 164.133206129074
• MDL: MFCD09033857
• CID: 975233
• PubChem ID: 22677655
• Update Time: 2025-08-04

IFLAB-BB F2108-0142 Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F2108-0142
• (2-fluoropyridin-4-yl)boranediol
• (2-fluoropyridin-4-yl)-boronic acid
• (2-Fluor-phenoxy)-acetylchlorid
• (2-Fluor-phenyl)-propinsaeure
• (2-fluro-phenyl)propynoic acid
• 2-Fluoro-4-pyridineboronic acid
• 2-Fluoro-4-pyridinylboronic acid
• 3-(2-fluorophenyl)prop-2-ynoic acid
• STVAOWAAIBCKAN-UHFFFAOYSA-N
• SCHEMBL6773718
• AS-83230
• MFCD09033857
• 3-(2-Fluorophenyl)propiolic acid
• 3-(2-Fluorophenyl)propiolicacid
• 704-97-2
• AKOS012950739
• EN300-743585
• (2-Fluorophenyl)propiolic acid
• E84323

• MDL： MFCD09033857
• Inchi： InChI=1S/C9H5FO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,(H,11,12)
• InChI Key： STVAOWAAIBCKAN-UHFFFAOYSA-N
• SMILES： O=C(O)C#CC1=CC=CC=C1F

Computed Properties

• Exact Mass: 164.02700
• Monoisotopic Mass: 164.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.26180

Additional information on IFLAB-BB F2108-0142

Comprehensive Guide to IFLAB-BB F2108-0142 (CAS No. 704-97-2): Properties, Applications, and Market Insights

IFLAB-BB F2108-0142 (CAS No. 704-97-2) is a specialized chemical compound widely used in research and industrial applications. This high-purity substance is known for its unique molecular structure and versatility, making it a valuable asset in laboratories and manufacturing processes. With the increasing demand for high-performance chemicals, IFLAB-BB F2108-0142 has gained attention for its stability and efficacy in various formulations.

The compound 704-97-2 is often sought after by researchers and industry professionals for its consistent quality and reliability. As the scientific community continues to explore innovative materials, IFLAB-BB F2108-0142 stands out due to its compatibility with advanced technologies. Whether you're working on material science projects or pharmaceutical research, this compound offers a robust solution for complex applications.

One of the key advantages of IFLAB-BB F2108-0142 is its adaptability in green chemistry initiatives. With sustainability becoming a global priority, this compound aligns with eco-friendly practices by minimizing waste and energy consumption during synthesis. Researchers are increasingly focusing on sustainable chemical solutions, and 704-97-2 fits perfectly into this narrative.

In the pharmaceutical sector, IFLAB-BB F2108-0142 is utilized in the development of novel drug formulations. Its precise chemical properties enable scientists to achieve desired outcomes in drug delivery systems and therapeutic agents. The compound's role in advancing precision medicine highlights its importance in modern healthcare innovations.

The industrial applications of 704-97-2 extend to advanced material synthesis, where it serves as a critical component in producing high-performance polymers and coatings. Industries such as automotive, aerospace, and electronics benefit from the enhanced durability and functionality offered by materials derived from IFLAB-BB F2108-0142.

Market trends indicate a growing demand for specialty chemicals like IFLAB-BB F2108-0142, driven by advancements in nanotechnology and biomaterials. Companies investing in R&D-intensive products are leveraging this compound to gain a competitive edge. The global market for high-purity chemicals is projected to expand significantly, with 704-97-2 playing a pivotal role in this growth.

For researchers looking to source IFLAB-BB F2108-0142, it is essential to partner with reputable suppliers who guarantee consistent quality and regulatory compliance. Proper handling and storage of 704-97-2 are crucial to maintaining its integrity and performance in various applications. Always refer to the safety data sheets (SDS) and technical specifications provided by manufacturers.

In conclusion, IFLAB-BB F2108-0142 (CAS No. 704-97-2) is a versatile and high-value compound with broad applications across multiple industries. Its role in sustainable chemistry, pharmaceutical development, and advanced materials underscores its significance in today's scientific and industrial landscape. As innovation continues to drive demand for specialized chemicals, 704-97-2 remains a key player in meeting these evolving needs.